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Compound of Interest

Compound Name: Disperse blue 366

Cat. No.: B12361970 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the

coloration of electrospun polyester nanofibers using Disperse Blue 366. This document is

intended to guide researchers in material science and related fields in achieving consistent and

high-quality dyeing of polyester nanofibrous materials for various applications, including tissue

engineering scaffolds, filtration media, and advanced textiles.

Overview of Disperse Blue 366 and Polyester
Nanofibers
Disperse Blue 366 is a monoazo disperse dye suitable for dyeing hydrophobic fibers like

polyester. Its small molecular size and non-ionic nature allow it to penetrate the amorphous

regions of the polyester polymer chains under high-temperature conditions.

Polyester nanofibers, typically produced via electrospinning, possess a high surface area-to-

volume ratio compared to conventional polyester fibers. This characteristic significantly

influences the dyeing process, leading to a faster dyeing rate but potentially lower color

strength (K/S value) for the same dye concentration, as the dye is distributed over a much

larger surface area. Therefore, modifications to standard polyester dyeing protocols are

necessary to achieve optimal results with nanofibers.
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Table 1: Properties of C.I. Disperse Blue 366
Property Value

C.I. Name Disperse Blue 366

Molecular Formula C₁₉H₁₈N₆O₂

Molecular Weight 362.39 g/mol

Chemical Class Single Azo

Color Red-light blue

Solubility
Insoluble in water, soluble in some organic

solvents

Table 2: Fastness Properties of Disperse Blue 366 on
Conventional Polyester Fabric (ISO Standards)

Fastness Test Fading Staining

Ironing 5 3

Light 5 -

Perspiration 5 5

Washing 5 5

Note: The fastness properties on polyester nanofibers may vary. Due to the high surface area,

rubbing fastness might be slightly lower, while light fastness is generally expected to be good.

Table 3: Comparison of Dyeing Characteristics:
Conventional Polyester Fibers vs. Nanofibers
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Parameter
Conventional
Polyester Fibers

Polyester
Nanofibers

Rationale

Rate of Dye

Absorption
Slower Faster

The significantly larger

surface area of

nanofibers allows for a

more rapid initial

uptake of the disperse

dye from the dyebath.

Total Dye Uptake Lower Higher

The increased surface

area of nanofibers

provides more sites

for the dye to be

absorbed.

Dye Concentration for

Same Shade
Lower Higher

To achieve the same

depth of shade, a

higher concentration

of dye is required for

nanofibers to

compensate for the

distribution of dye

over a larger surface

area.

Color Strength (K/S

Value) at Same Dye

%

Higher Lower

For the same

percentage of dye

applied, conventional

polyester often shows

a higher K/S value

due to the

concentration of the

dye on a smaller

surface area.
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Two primary methods for dyeing polyester nanofibers with Disperse Blue 366 are presented:

High-Temperature Exhaustion Dyeing and Supercritical CO₂ Dyeing. The choice of method will

depend on the available equipment and experimental goals.

Protocol 1: High-Temperature Exhaustion Dyeing of
Polyester Nanofibers
This is the most common method for dyeing polyester and can be adapted for nanofibers.

Materials and Equipment:

Polyester nanofiber mat

Disperse Blue 366

Dispersing agent (e.g., lignosulfonate-based)

Acetic acid

Sodium hydrosulfite

Sodium hydroxide

High-temperature dyeing apparatus (e.g., laboratory-scale dyeing machine)

Beakers and magnetic stirrer

pH meter

Procedure:

Preparation of the Dye Dispersion:

Accurately weigh the required amount of Disperse Blue 366 (e.g., 1-3% on weight of

fiber, owf).

Create a smooth paste with a small amount of dispersing agent and cold water.
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Gradually add hot water (40-50°C) to the paste while stirring to form a fine dispersion.

Dye Bath Preparation:

Prepare a dye bath with a liquor-to-goods ratio of 20:1 to 40:1 to ensure the nanofiber mat

is fully immersed and can move freely.

Add the dispersing agent (0.5 - 1.0 g/L) to the dye bath.

Adjust the pH of the dye bath to 4.5-5.5 using acetic acid.[1]

Add the prepared dye dispersion to the dye bath.

Dyeing Procedure:

Introduce the polyester nanofiber mat into the dye bath at approximately 60°C.

Raise the temperature to 130°C at a rate of 1-2°C per minute.[2]

Maintain the temperature at 130°C for 45-60 minutes to allow for dye diffusion and fixation.

[2]

Cool the dye bath to 70-80°C at a rate of 2°C per minute.

Reduction Clearing (After-treatment):

Prepare a fresh bath containing 2 g/L sodium hydrosulfite and 2 g/L sodium hydroxide.[2]

Treat the dyed nanofiber mat in this solution at 70-80°C for 15-20 minutes to remove

unfixed surface dye. This step is crucial for improving wash fastness.

Rinse the nanofiber mat thoroughly with hot and then cold water.

Dry the dyed nanofiber mat at ambient temperature.

Protocol 2: Supercritical Carbon Dioxide (scCO₂) Dyeing
of Polyester Nanofibers
This is an environmentally friendly, water-free dyeing method.
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Materials and Equipment:

Polyester nanofiber mat

Disperse Blue 366 (as a fine powder)

Supercritical CO₂ dyeing apparatus

CO₂ cylinder (high purity)

Procedure:

Sample and Dye Loading:

Place the polyester nanofiber mat and the accurately weighed Disperse Blue 366 powder

into the dyeing vessel.

Dyeing Cycle:

Seal the vessel and purge with CO₂ gas to remove air.

Pressurize the vessel with liquid CO₂ to the desired pressure (e.g., 20-30 MPa).

Heat the vessel to the dyeing temperature (e.g., 100-120°C).

Maintain these conditions for the desired dyeing time (e.g., 60-120 minutes).

Depressurization and Sample Removal:

Cool the vessel and slowly release the CO₂ pressure. The CO₂ can be recycled.

Remove the dyed nanofiber mat. No further rinsing or drying is required.

Mandatory Visualization
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Caption: High-Temperature Exhaustion Dyeing Workflow for Polyester Nanofibers.
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Caption: Supercritical CO₂ Dyeing Workflow for Polyester Nanofibers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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